Cas no 743458-79-9 (N,N'-(1R,2R)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea)

• Product Name: N,N'-(1R,2R)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
• CAS No: 743458-79-9
• MF: C₂₄H₂₀N₄F₁₂S₂
• MW: 656.553
• MDL: MFCD31707558
• CID: 2356279
• Update Time: 2025-11-02

N,N'-(1R,2R)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea Chemical and Physical Properties

Names and Identifiers

• N,N'-(1R,2R)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
• N,N'-(1R,2R)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea]
• N,N'-(1R,2R)-1,2-Cyclohexanediyl bis[N'-[3,5-bis(trifluoromethyl)phenyl)] -thiourea

• MDL： MFCD31707558

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on N,N'-(1R,2R)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea

Comprehensive Guide to N,N'-(1R,2R)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea (CAS No. 743458-79-9)

N,N'-(1R,2R)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea (CAS No. 743458-79-9) is a highly specialized chiral thiourea derivative with significant applications in asymmetric catalysis and molecular recognition. This compound, often referred to as a bis(trifluoromethyl)phenyl thiourea derivative, has garnered attention in recent years due to its unique structural properties and versatility in organic synthesis. Researchers and industries are increasingly exploring its potential in pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of N,N'-(1R,2R)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea features a cyclohexane backbone with two thiourea moieties, each substituted with 3,5-bis(trifluoromethyl)phenyl groups. This configuration imparts exceptional hydrogen-bonding capabilities, making it a valuable ligand in enantioselective reactions. The presence of trifluoromethyl groups enhances its lipophilicity and stability, which are critical for applications in harsh chemical environments.

One of the most notable applications of this compound is in asymmetric organocatalysis, where it acts as a hydrogen-bond donor to activate substrates selectively. Recent studies highlight its efficacy in Michael additions, Mannich reactions, and Strecker syntheses, which are pivotal for producing enantiomerically pure compounds. The demand for such catalysts has surged, driven by the pharmaceutical industry's need for chiral intermediates.

In addition to catalysis, N,N'-(1R,2R)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea is explored in supramolecular chemistry. Its ability to form stable complexes with anions and neutral molecules makes it a promising candidate for sensor development and molecular encapsulation. Researchers are also investigating its role in anion recognition, a hot topic in chemical sensing and environmental monitoring.

The synthesis of this compound involves multi-step organic reactions, starting from (1R,2R)-cyclohexanediamine and 3,5-bis(trifluoromethyl)phenyl isothiocyanate. Optimizing the yield and purity of N,N'-(1R,2R)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea remains a focus for chemists, as impurities can significantly impact its performance in catalytic systems. Advanced purification techniques, such as column chromatography and recrystallization, are often employed to achieve high-purity batches.

From a commercial perspective, the market for chiral thiourea derivatives like CAS No. 743458-79-9 is expanding. Pharmaceutical companies are investing heavily in enantioselective synthesis to meet regulatory requirements for chiral drugs. Furthermore, the agrochemical sector values such compounds for developing eco-friendly pesticides with reduced off-target effects. These trends align with the growing emphasis on green chemistry and sustainable practices.

For researchers sourcing N,N'-(1R,2R)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea, it is essential to verify the supplier's credibility and the compound's purity. Analytical techniques like HPLC, NMR, and mass spectrometry are recommended for quality assurance. Storage conditions should adhere to guidelines for thiourea derivatives, typically involving protection from moisture and light to prevent degradation.

In summary, N,N'-(1R,2R)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea (CAS No. 743458-79-9) is a cutting-edge compound with broad applications in catalysis, sensing, and drug development. Its unique structural features and functional versatility position it as a valuable tool for modern chemists. As research progresses, this compound is expected to play an even greater role in advancing asymmetric synthesis and molecular recognition technologies.